Cas no 119106-38-6 (3H-3a,6-Methano-2,1-benzisothiazol-7(4H)-one,5,6-dihydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S)-)

• Product Name: 3H-3a,6-Methano-2,1-benzisothiazol-7(4H)-one,5,6-dihydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S)-
• CAS No: 119106-38-6
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 132077
• PubChem ID: 11096335
• Update Time: 2025-04-19

3H-3a,6-Methano-2,1-benzisothiazol-7(4H)-one,5,6-dihydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S)- Chemical and Physical Properties

Names and Identifiers

• 3H-3a,6-Methano-2,1-benzisothiazol-7(4H)-one,5,6-dihydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S)-
• (1S)-(-)-3-OXOCAMPHORSULFONYLIMINE 98+
• (1S)-(-)-3-OXOCAMPHORSULFONYLIMINE FOR S
• (1S,7S)-10,10-Dimethyl-3,3-dioxo-3lambda6-thia-4-azatricyclo[5.2.1.01,5]dec-4-en-6-one
• 119106-38-6
• (1S)-(-)-3-Oxocamphorsulfonylimine
• (1S)-(-)-3-OXOCAMPHORSULFONYLIMINE 98+%

• Inchi： 1S/C10H13NO3S/c1-9(2)6-3-4-10(9)5-15(13,14)11-8(10)7(6)12/h6H,3-5H2,1-2H3/t6-,10-/m1/s1
• InChI Key： SGCYUTANUMOSGA-LHLIQPBNSA-N
• SMILES： S1(C[C@@]23C(C([C@@H](CC2)C3(C)C)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 163.98367
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 9.23